Cas no 2171969-20-1 (3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}methyl)pentanoic acid)

• Product Name: 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}methyl)pentanoic acid
• CAS No: 2171969-20-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6289433
• PubChem ID: 165526289
• Update Time: 2025-05-23

3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}methyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}methyl)pentanoic acid
• 3-({[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]formamido}methyl)pentanoic acid
• 2171969-20-1
• EN300-1495952

• Inchi： 1S/C27H30N2O5/c1-2-17(13-25(30)31)15-28-26(32)18-11-12-19(14-18)29-27(33)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-12,17-19,24H,2,13-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： BXHBZOPZTBZTFJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(NCC(CC(=O)O)CC)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}methyl)pentanoic acid

3-{[4-{(9H-fluoren-9-yl)methoxycarbonylamino}cyclopent-2-en-1-yl]formamido}methyl pentanoic acid

The compound with CAS number 2171969-20-1, named 3-{[4-{(9H-fluoren-9-yl)methoxycarbonylamino}cyclopent-2-en-1-yl]formamido}methyl pentanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentene ring, and a pentanoic acid moiety. The presence of these functional groups makes it a versatile molecule with applications in drug discovery, material science, and biochemical research.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and protection strategies. The Fmoc group, as a protecting agent for amino groups, has been widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group on the cyclopentene ring, which suggests its potential use in constructing complex peptide structures or as a building block in medicinal chemistry.

The cyclopentene ring in the molecule adds rigidity and stereochemical complexity, which are crucial for biological activity. This structural feature has been shown to enhance the binding affinity of molecules to their target proteins or enzymes. For instance, recent research has demonstrated that cyclopentene-containing compounds can act as inhibitors of certain kinases or proteases, making them promising candidates for therapeutic development.

The pentanoic acid moiety at the terminus of the molecule introduces carboxylic acid functionality, which can participate in hydrogen bonding and other non-covalent interactions. This feature is particularly advantageous in drug design, where such interactions are critical for molecular recognition and binding. Furthermore, the carboxylic acid group can be easily modified to introduce additional functional groups or to improve pharmacokinetic properties such as solubility and bioavailability.

From a synthetic perspective, this compound represents a challenging target due to its intricate structure. The synthesis likely involves multiple steps, including Friedel-Crafts alkylation or acylation for constructing the cyclopentene ring, followed by protection/deprotection strategies for installing the Fmoc group. Recent advancements in catalytic asymmetric synthesis and click chemistry may offer new routes for efficient construction of this molecule.

In terms of applications, this compound could serve as a lead molecule for developing novel therapeutics targeting various diseases such as cancer, inflammation, or neurodegenerative disorders. Its structural features suggest potential interactions with G-protein coupled receptors (GPCRs), ion channels, or other membrane-bound proteins. Preclinical studies would be required to evaluate its safety profile and efficacy in relevant disease models.

Moreover, this compound could find applications in materials science as a precursor for polymer synthesis or as a component in self-assembling materials. The combination of rigid aromatic rings (from the fluorene group) and flexible alkyl chains (from the pentanoic acid moiety) could lead to materials with unique mechanical or electronic properties.

In conclusion, 3-{[4-{(9H-fluoren-9-yl)methoxycarbonylamino}cyclopent-2-en-1-yl]formamido}methyl pentanoic acid is a multifaceted compound with significant potential across diverse scientific disciplines. Its complex structure endows it with unique chemical and biological properties that make it an attractive target for further research and development.